Cas no 5339-13-9 (N-[2-(4-nitrophenyl)ethyl]propan-1-amine)

N-[2-(4-nitrophenyl)ethyl]propan-1-amine structure
5339-13-9 structure
Product Name:N-[2-(4-nitrophenyl)ethyl]propan-1-amine
CAS No:5339-13-9
MF:C11H16N2O2
MW:208.256942749023
CID:1582556
PubChem ID:220570
Update Time:2025-04-21

N-[2-(4-nitrophenyl)ethyl]propan-1-amine Chemical and Physical Properties

Names and Identifiers

    • N-[2-(4-nitrophenyl)ethyl]propan-1-amine
    • 5339-13-9
    • CHEMBL1164167
    • NSC3476
    • DTXSID50968040
    • BDBM50321087
    • SCHEMBL7939602
    • NSC-3476
    • N-propyl-N-3-(4-nitrophenyl)-ethylamine
    • Inchi: 1S/C11H16N2O2/c1-2-8-12-9-7-10-3-5-11(6-4-10)13(14)15/h3-6,12H,2,7-9H2,1H3
    • InChI Key: ODYUCBYYPNQUGB-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=CC(=CC=1)CCNCCC)=O

Computed Properties

  • Exact Mass: 208.12128
  • Monoisotopic Mass: 208.121
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 184
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 57.8Ų

Experimental Properties

  • Density: 1.082
  • Boiling Point: 332.2°C at 760 mmHg
  • Flash Point: 154.7°C
  • Refractive Index: 1.534
  • PSA: 55.17
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